Cas no 2092725-11-4 (3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2092725-11-4
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 5723722
• PubChem ID: 121214347
• Update Time: 2025-10-28

3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 2092725-11-4
• 3-(chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• starbld0020258
• 3-(chloromethyl)-2-ethyl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• AKOS026724855
• F2198-6394
• 3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C9H13ClN2/c1-2-12-9(6-10)7-4-3-5-8(7)11-12/h2-6H2,1H3
• InChI Key： FKWLWYLJSDMVIV-UHFFFAOYSA-N
• SMILES： ClCC1=C2C(CCC2)=NN1CC

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole

Introduction to 3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2092725-11-4)

3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its wide-ranging pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a chloromethyl substituent at the 3-position and an ethyl group at the 2-position introduces specific reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and development.

The molecular structure of 3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole consists of a cyclopentane ring fused with a pyrazole moiety. The chloromethyl group (–CH₂Cl) is particularly noteworthy as it can participate in nucleophilic substitution reactions, allowing for further derivatization and the creation of more complex molecules. Additionally, the ethyl group (–CH₂CH₃) at the 2-position contributes to steric hindrance and can influence the compound's solubility and metabolic stability. These structural elements make it an attractive candidate for exploring novel therapeutic agents.

In recent years, there has been growing interest in developing new scaffolds for treating various diseases, particularly cancer. Pyrazole derivatives have been extensively studied for their ability to modulate biological pathways involved in tumor growth and progression. For instance, several pyrazole-based compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes that are overexpressed in cancer cells. The chloromethyl group in 3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole provides a versatile handle for attaching pharmacophores that can target specific receptors or enzymes implicated in oncogenesis.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex molecules through functional group transformations. The chloromethyl functionality can be readily converted into other reactive groups such as alcohols or amines via nucleophilic substitution reactions. This flexibility allows chemists to explore diverse chemical space and optimize lead compounds for better pharmacokinetic properties. Furthermore, the cyclopentane ring system contributes to the compound's overall stability and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole with greater accuracy. Molecular docking studies have suggested that this compound may interact with various protein targets relevant to cancer therapy. For example, preliminary simulations indicate that it could bind to kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), which are known to play pivotal roles in tumor cell signaling. These findings align with the broader trend of using computational methods to accelerate drug discovery processes.

The synthesis of 3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole involves multi-step organic reactions that highlight its synthetic accessibility. Key steps include cyclization reactions to form the cyclopentane ring fused with the pyrazole moiety, followed by alkylation and chlorination to introduce the desired substituents. The use of modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions has improved both yield and purity significantly over traditional methods. This progress underscores the importance of innovative synthetic strategies in generating novel heterocyclic compounds.

In addition to its potential applications in oncology research,3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole may also find utility in other therapeutic areas. For instance, chloromethyl-containing compounds have been explored as intermediates in the synthesis of bioactive molecules targeting infectious diseases or inflammatory disorders. The structural motif shared by this compound with other biologically active pyrazoles suggests broad applicability across multiple disease states.

The pharmacological evaluation of 3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole is still in its early stages; however, preliminary data from cell-based assays have shown promising results regarding its ability to inhibit proliferation of certain cancer cell lines. These findings warrant further investigation into its mechanism of action and potential clinical applications. Collaborative efforts between medicinal chemists, biologists, and clinicians will be essential in translating these preclinical findings into tangible therapeutic benefits for patients.

The future directions for research on 3-(Chloromethyl)-2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole include optimizing its chemical properties through structural modifications, exploring novel synthetic routes, and conducting comprehensive biological evaluations. Advances in high-throughput screening technologies will facilitate rapid testing of derivatives for activity against diverse disease targets, accelerating the discovery pipeline.

In conclusion,3-(Chloromethyl)-2-ethyl-2，4，5，6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2092725-11-4) represents a promising scaffold for developing new pharmaceutical agents due to its unique structural features and potential biological activities。 Its versatility as a synthetic intermediate makes it an invaluable tool for medicinal chemists seeking innovative solutions in drug discovery。 As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas。